Cas no 1382948-48-2 (tert-Butyl 2-fluoro-5-iodobenzoate)

• Product Name: tert-Butyl 2-fluoro-5-iodobenzoate
• CAS No: 1382948-48-2
• MF: C₁₁H₁₂FIO₂
• MW: 322.114659309387
• MDL: MFCD32631844
• CID: 5075114
• Update Time: 2026-03-01

tert-Butyl 2-fluoro-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-fluoro-5-iodobenzoate

• MDL： MFCD32631844
• Inchi： 1S/C11H12FIO2/c1-11(2,3)15-10(14)8-6-7(13)4-5-9(8)12/h4-6H,1-3H3
• InChI Key： BDWSQTMRKXFBGN-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1)C(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on tert-Butyl 2-fluoro-5-iodobenzoate

tert-Butyl 2-fluoro-5-iodobenzoate (CAS No. 1382948-48-2)

The compound tert-butyl 2-fluoro-5-iodobenzoate (CAS No. 1382948-48-2) is a highly specialized organic compound with significant applications in modern organic synthesis and materials science. This compound is characterized by its unique structure, which includes a tert-butyl ester group attached to a benzoate ring substituted with fluorine and iodine atoms at the 2 and 5 positions, respectively. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

Recent advancements in synthetic chemistry have highlighted the importance of tert-butyl 2-fluoro-5-iodobenzoate in the construction of complex molecular architectures. For instance, researchers have utilized this compound as a versatile precursor for the synthesis of biologically active molecules, including potential drug candidates. The iodine atom at the 5-position serves as an excellent leaving group, enabling nucleophilic substitutions that are critical in forming new carbon-heteroatom bonds. Similarly, the fluorine atom at the 2-position contributes to the molecule's electronic properties, facilitating selective reactivity in various transformations.

One of the most notable applications of tert-butyl 2-fluoro-5-iodobenzoate is its role in cross-coupling reactions, such as the Suzuki-Miyaura coupling. In this context, the iodide group undergoes transmetallation with palladium catalysts, enabling the formation of biaryl structures that are essential in pharmaceuticals and agrochemicals. Recent studies have demonstrated that this compound can be efficiently used under mild reaction conditions, reducing energy consumption and enhancing sustainability in chemical processes.

Moreover, tert-butyl 2-fluoro-5-iodobenzoate has found utility in the synthesis of advanced materials, including functional polymers and optoelectronic devices. The tert-butyl ester group provides steric protection during sensitive reaction steps while maintaining reactivity at other positions of the molecule. This dual functionality makes it an ideal intermediate for constructing hierarchical materials with tailored properties.

In terms of synthesis, tert-butyl 2-fluoro-5-iodobenzoate can be prepared via several routes, including Friedel-Crafts acylation and subsequent substitution reactions. However, modern methodologies often employ more efficient strategies, such as microwave-assisted synthesis or continuous flow chemistry, to enhance yield and purity. These advancements underscore the growing emphasis on sustainable and scalable synthetic practices in contemporary research.

The structural versatility of tert-butyl 2-fluoro-5-iodobenzoate also extends to its ability to participate in enantioselective reactions. By leveraging chiral catalysts or auxiliaries, chemists can access enantiomerically enriched products that are critical for drug discovery and development. Recent reports have highlighted its use in asymmetric aldol reactions and organocatalytic processes, further expanding its utility in asymmetric synthesis.

In conclusion, tert-butyl 2-fluoro-5-iodobenzoate (CAS No. 1382948-48-2) stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of functional groups enables a wide range of applications across diverse fields, from pharmaceuticals to materials science. As research continues to uncover new synthetic pathways and functionalizations for this compound, its significance in both academic and industrial settings is expected to grow further.